(2E)-3-(4-Bromophenyl)acryloyl chloride
Cat. No. B170122
M. Wt: 245.5 g/mol
InChI Key: YLABICHHIYWLQM-ZZXKWVIFSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06248738B1
Procedure details
A solution of sodium azide (NaN3) (2.2 g, 33.8 mmol) in water (7.5 mL) was added dropwise over 5 min to a stirred solution of 4-bromocinnamoyl chloride (22.2 mmol) in acetone (22 mL) at −10° C. The heterogeneous mixture was stirred at 0° C. for 1 h and diluted with water (25 mL). The precipitate was collected by filtration and dried in vacuo over phosphorus pentoxide (P2O5) to give 4-bromocinnamoyl azide (5.22 g, 20.7 mmol) as a golden-coloured solid.
Identifiers
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REACTION_CXSMILES
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[N-:1]=[N+:2]=[N-:3].[Na+].[Br:5][C:6]1[CH:16]=[CH:15][C:9]([CH:10]=[CH:11][C:12](Cl)=[O:13])=[CH:8][CH:7]=1>O.CC(C)=O>[Br:5][C:6]1[CH:7]=[CH:8][C:9]([CH:10]=[CH:11][C:12]([N:1]=[N+:2]=[N-:3])=[O:13])=[CH:15][CH:16]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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2.2 g
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Name
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Quantity
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22.2 mmol
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Type
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reactant
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Smiles
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BrC1=CC=C(C=CC(=O)Cl)C=C1
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Name
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Quantity
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7.5 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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22 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The heterogeneous mixture was stirred at 0° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was collected by filtration
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried in vacuo over phosphorus pentoxide (P2O5)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=CC(=O)N=[N+]=[N-])C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 20.7 mmol | |
| AMOUNT: MASS | 5.22 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
